![molecular formula C9H8BrNO3 B1330342 2-Bromohippuric acid CAS No. 81568-83-4](/img/structure/B1330342.png)
2-Bromohippuric acid
Overview
Description
2-Bromohippuric acid (2-BHA) is an important organic compound used in a wide variety of scientific research applications. It is a colorless solid that is soluble in water and other polar solvents. 2-BHA is a derivative of hippuric acid, an acid found in the urine of mammals. 2-BHA is an important tool in the study of enzymatic processes, biochemical pathways, and physiological effects. In
Scientific Research Applications
Renal Function Studies
2-Bromohippuric acid is utilized in renal function studies to assess kidney health and the effectiveness of drug treatments. It helps in measuring parameters such as uric acid levels, creatinine, and proteinuria, which are crucial for understanding kidney diseases like chronic kidney disease (CKD) and diabetic kidney disease (DKD) .
Drug Therapy Evaluation
In the field of pharmacology, 2-Bromohippuric acid is used to evaluate the appropriateness of drug therapy. It is involved in medication-use evaluation (MUE) processes, which assess drug use against predetermined criteria and standards to ensure optimal therapeutic outcomes .
Nanotechnology
2-Bromohippuric acid finds applications in nanotechnology, particularly in the synthesis of nanoparticles that are used in biology and medicine. It serves as a restricted access material for the extraction of biological indicators like hippuric acid from human urine, which is a measure of toluene exposure . Additionally, carboxylic acids like 2-Bromohippuric acid are used as surface modifiers to promote the dispersion and incorporation of metallic nanoparticles or carbon nanostructures .
Safety and Hazards
The safety data sheet for a similar compound, 2-Bromohexanoic acid, indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It also causes severe skin burns and eye damage . While this does not directly apply to 2-Bromohippuric acid, it’s important to handle all chemical compounds with care.
Mechanism of Action
Target of Action
2-Bromohippuric acid, also known as [(2-bromobenzoyl)amino]acetic acid, is a complex compound with a specific target of action. It targets the DHHC (Asp-His-His-Cys) protein palmitoyltransferase . This enzyme plays a crucial role in the palmitoylation process, a critical post-translational modification that affects the function and localization of proteins .
Mode of Action
The compound acts as an inhibitor of palmitoylation . Palmitoylation is a reversible process that involves the addition of a palmitoyl group to a protein. By inhibiting this process, 2-Bromohippuric acid can alter the function of proteins, leading to changes in cellular processes .
Biochemical Pathways
It is known that the compound can inhibit the palmitoylation of gsdme-c during pyroptosis . Pyroptosis is a form of programmed cell death that plays a crucial role in immune responses. By inhibiting this process, 2-Bromohippuric acid can potentially influence immune responses .
Result of Action
The inhibition of palmitoylation by 2-Bromohippuric acid can lead to changes in the function and localization of proteins, which can ultimately affect various cellular processes . For instance, it can inhibit the BAK/BAX-Caspase 3-GSDME pathway-mediated pyroptosis , potentially influencing immune responses.
properties
IUPAC Name |
2-[(2-bromobenzoyl)amino]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO3/c10-7-4-2-1-3-6(7)9(14)11-5-8(12)13/h1-4H,5H2,(H,11,14)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVCGQCONGSANIN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90231205 | |
Record name | 2-Bromohippuric acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90231205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromohippuric acid | |
CAS RN |
81568-83-4 | |
Record name | 2-Bromohippuric acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0081568834 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Bromohippuric acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90231205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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